Methyl 4-isopropoxy-5-methoxy-2-nitrobenzoate
Overview
Description
“Methyl 4-isopropoxy-5-methoxy-2-nitrobenzoate” is a chemical compound with the molecular formula C12H15NO6 . It is used extensively in scientific research due to its unique properties, making it ideal for various applications, including drug synthesis and material science.
Molecular Structure Analysis
The molecular structure of “this compound” consists of 12 carbon atoms ©, 15 hydrogen atoms (H), 1 nitrogen atom (N), and 6 oxygen atoms (O), giving it an average mass of 269.251 Da and a monoisotopic mass of 269.089935 Da .
Scientific Research Applications
Synthesis of Intermediate Products
Compounds similar to Methyl 4-isopropoxy-5-methoxy-2-nitrobenzoate are used in the synthesis of intermediate products that are crucial in the production of cardiotonic drugs, such as Sulmazole and Isomazole. For instance, Lomov (2019) described the synthesis of 2-methoxy-4-(methylsulfanyl)benzoic acid using readily available precursors, highlighting the importance of these chemical transformations in drug synthesis processes Lomov, 2019.
Development of Dyes
Another application is in the synthesis of dyes, where related nitrobenzoate compounds serve as key intermediates. Kitajima et al. (1970) explored the synthesis of N-(Amino-methoxybenzoyl) melamines from methoxy-nitrobenzoic anhydrides, demonstrating the use of these compounds in dye synthesis Kitajima, et al., 1970.
Investigative Studies on Chemical Properties
Furthermore, compounds with structural similarities to this compound have been studied for their chemical properties, such as their behavior as stabilizers or their role in complex chemical reactions. Soltermann et al. (1995) investigated phenolic-type stabilizers like methyl salicylate and related compounds for their ability to generate and quench singlet molecular oxygen, a study that sheds light on the potential utility of similar compounds in materials science Soltermann et al., 1995.
properties
IUPAC Name |
methyl 5-methoxy-2-nitro-4-propan-2-yloxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO6/c1-7(2)19-11-6-9(13(15)16)8(12(14)18-4)5-10(11)17-3/h5-7H,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INHOMEHPASFBDO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=C(C(=C1)[N+](=O)[O-])C(=O)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00652366 |
Source
|
| Record name | Methyl 5-methoxy-2-nitro-4-[(propan-2-yl)oxy]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00652366 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
269.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
948553-02-4 |
Source
|
| Record name | Methyl 5-methoxy-2-nitro-4-[(propan-2-yl)oxy]benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00652366 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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